Cas no 198904-22-2 (methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name))
![methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) structure](https://www.kuujia.com/scimg/cas/198904-22-2x500.png)
198904-22-2 structure
Product name:methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)
methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)
- butanoic acid, 2-[(methoxycarbonyl)amino]-3-methyl-, 2-[(2S,3S)-2-hydroxy-3-[[(2S)-2-[(methoxycarbonyl)amino]-3-methyl-1-oxobutyl]amino]-4-phenylbutyl]-2-[[4-(2-pyridinyl)phenyl]methyl]hydrazide, (2S)-
- methyl {(5S,10S,11S,14S)-11-benzyl-10-hydroxy-15-methyl-3,6,13-trioxo-5-(propan-2-yl)-8-[4-(pyridin-2-yl)benzyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl}carbamate
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, dimethyl ester, (3S,8S,9S,12S)-
- 198904-22-2
- N-{3-Hydroxy-4-[2-(1-hydroxy-2-{[hydroxy(methoxy)methylidene]amino}-3-methylbutylidene)-1-{[4-(pyridin-2-yl)phenyl]methyl}hydrazinyl]-1-phenylbutan-2-yl}-2-{[hydroxy(methoxy)methylidene]amino}-3-methylbutanimidic acid
- CHEMBL324521
- {(S)-1-[N''-[(2S,3S)-2-Hydroxy-3-((S)-2-methoxycarbonylamino-3-methyl-butyrylamino)-4-phenyl-butyl]-N''-(4-pyridin-2-yl-benzyl)-hydrazinocarbonyl]-2-methyl-propyl}-carbamic acid methyl ester
- BDBM50066468
- 1-(4-(Pyridin-2-yl)-phenyl)-4(S)-hydroxy-5(S)-2,5-bis(N-(N-methoxycarbonyl-(L)-valyl)amino)-6-phenyl-2-azahexane
- methyl N-[(1S)-1-[[(1S,2S)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylamino)-3-methyl-butanoyl]amino]-[[4-(2-pyridyl)phenyl]methyl]amino]propyl]carbamoyl]-2-methyl-propyl]carbamate
- DTXSID30941755
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S,8S,9S,12S)-
- 1-[4-(Pyridin-2-yl)-phenyl]-4(S)-hydroxy-5(S)-2,5-bis[N-(N-methoxycarbonyl-(L)-valyl)amino]-6-phenyl-2-azahexane
-
- Inchi: InChI=1S/C36H48N6O7/c1-23(2)31(39-35(46)48-5)33(44)38-29(20-25-12-8-7-9-13-25)30(43)22-42(41-34(45)32(24(3)4)40-36(47)49-6)21-26-15-17-27(18-16-26)28-14-10-11-19-37-28/h7-19,23-24,29-32,43H,20-22H2,1-6H3,(H,38,44)(H,39,46)(H,40,47)(H,41,45)/t29-,30-,31-,32-/m0/s1
- InChI Key: VYMKRRDHEOUFPR-YDPTYEFTSA-N
- SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)C)NC(=O)OC)O)NC(=O)OC
Computed Properties
- Exact Mass: 676.35874
- Monoisotopic Mass: 676.35844789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 18
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 171Ų
- XLogP3: 4.8
Experimental Properties
- PSA: 171.22
methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) Related Literature
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
-
Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
-
4. Back matter
-
Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
198904-22-2 (methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)) Related Products
- 1292296-11-7((3R,8S,9S,12R)-Atazanavir)
- 1092540-51-6(Atazanavir-d9)
- 198904-31-3(Atazanavir)
- 1292296-09-3(8-epi Atazanavir)
- 229975-97-7(Atazanavir sulfate)
- 793716-15-1(5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol)
- 2229607-07-0(4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol)
- 2172576-35-9({5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
- 194225-50-8(2-(2,3-dihydro-1H-inden-2-yl)-4,5,6,7-tetrafluoroisoindole-1,3-dione)
- 622794-09-6(N-[(pyridin-3-yl)methyl][({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
